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Compound of Interest

Compound Name: 5-Amino-2-bromophenol

Cat. No.: B183262

An in-depth technical guide on the safety and hazards of aminobromophenol isomers is
detailed below.

Disclaimer: The information provided primarily pertains to 2-Amino-5-bromophenol (CAS No.
38191-34-3) due to the extensive availability of safety data for this isomer. Data for 5-Amino-2-
bromophenol (CAS No. 55120-56-4) is sparse. Given the structural similarity, the hazards are
likely comparable, but this guide should be used with the understanding that the data is for a
closely related isomer. Always refer to the specific Safety Data Sheet (SDS) for the exact
material being handled.

Chemical Identification and Properties

5-Amino-2-bromophenol and its isomers are aromatic compounds used as intermediates in
organic and pharmaceutical synthesis.[1] Their reactivity is influenced by the amino, hydroxyl,
and bromo substituents on the benzene ring.

Table 1: Chemical Identifiers for Aminobromophenol Isomers
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Identifier 2-Amino-5-bromophenol 5-Amino-2-bromophenol
CAS Number 38191-34-3[2] 55120-56-4[3][4]

Molecular Formula CeHeBrNO[2][5] CeHeBrNO[6]

Molecular Weight 188.02 g/mol [2] 188.02 g/mol [6]

IUPAC Name 2-amino-5-bromophenol[2] 5-amino-2-bromophenol
Synonyms 4-Bromo-2-hydroxyaniline[2] 4-Bromo-3-hydroxy-aniline[6]
InChiKey DRQWUAAWZFIVTE- Not readily available

UHFFFAOYSA-N[5]

SMILES C1=CC(=C(C=C1BrO)N[2][7]  Brclccc(N)c(O)cl

Table 2: Physical and Chemical Properties of 2-Amino-5-bromophenol

Property Value Source(s)
Appearance Solid

Purity >95% - 98%

Storage Temperature Room Temperature [8]
Topological Polar Surface Area  46.2 A2 [21[7]
Complexity 99.1 [2][7]

Hazard Identification and GHS Classification

2-Amino-5-bromophenol is classified as a hazardous chemical. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system, and it is considered harmful
if swallowed or inhaled.[2]

Table 3: GHS Hazard Classification for 2-Amino-5-bromophenol
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Category Code Description Source(s)
Signal Word Warning [2]
) GHSO07 (Exclamation
Pictogram
Mark)
Hazard Statements H302 Harmful if swallowed. [2]

H315 Causes skin irritation.
May cause an allergic
H317 . _ [2]
skin reaction.
Causes serious eye
H319 o
irritation.
H332 Harmful if inhaled.
May cause respirato
H335 o Y _ P Y
irritation.
] Avoid breathing
Precautionary ]
P261 dust/fume/gas/mist/iva
Statements
pors/spray.
Wash skin thoroughly
P264 .
after handling.
Do not eat, drink or
P270 smoke when using [9]
this product.
Use only outdoors or
pP271 in a well-ventilated 9]
area.
Wear protective
P280 gloves/ eye protection/
face protection.
P301 + P312 IF SWALLOWED: Call

a POISON CENTER/
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doctor if you feel

unwell.

IF ON SKIN: Wash
P302 + P352 with plenty of soap
and water.

IF INHALED: Remove

person to fresh air and
P304 + P340

keep comfortable for

breathing.

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

If skin irritation occurs:
P332 + P313 Get medical advice/

attention.

If eye irritation
P337 + P313 persists: Get medical

advice/ attention.

Store in a well-
ventilated place. Keep

P403 + P233 ) _ [9]
container tightly

closed.

P405 Store locked up. [9]

Dispose of contents/
container to an

P501 [°]
approved waste

disposal plant.
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Toxicological Information

The toxicological properties of 5-amino-2-bromophenol have not been fully investigated.[10]
However, based on the GHS classification of the 2-amino-5-bromophenol isomer, it is acutely
toxic and a significant irritant.

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

o Skin Corrosion/Irritation: Causes skin irritation.[2] Prolonged or repeated exposure may
cause dermatitis.

o Serious Eye Damage/Irritation: Causes serious eye irritation.[2]
o Respiratory/Skin Sensitization: May cause an allergic skin reaction.[2]
e STOT-Single Exposure: May cause respiratory irritation.[2]

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: No information is available for this
specific compound.[10][11]

Experimental Protocols

Detailed experimental toxicology studies for 5-Amino-2-bromophenol are not available in the
public domain. Hazard classifications are typically derived from studies following standardized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD).

Example Protocol: In Vitro Skin Irritation (Based on OECD Test Guideline 439)

This test evaluates the potential of a chemical to cause skin irritation using a reconstructed
human epidermis (RhE) model.

o Preparation: Reconstructed human epidermis tissues are pre-incubated in a growth medium.

o Application: A measured dose of the test chemical (e.g., 5-Amino-2-bromophenol,
appropriately diluted) is applied topically to the tissue surface. A negative control (e.g.,
phosphate-buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are run
in parallel.
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Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at
37°C.

Rinsing and Post-Incubation: The chemical is thoroughly washed from the tissue surface,
and the tissues are transferred to a fresh medium and incubated for a longer period (e.g., 42
hours) to allow for the development of cytotoxic effects.

Viability Assessment: Tissue viability is measured using a colorimetric assay, such as the
MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a purple
formazan product. The amount of formazan produced is proportional to the number of viable
cells and is quantified by measuring the optical density.

Classification: A chemical is identified as a skin irritant if the mean tissue viability is reduced
below a defined threshold (e.g., < 50%) compared to the negative control.

Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Handle only in a well-ventilated area or under a chemical fume hood.[10][12]

Safety Equipment: Ensure eyewash stations and safety showers are readily accessible.[10]
[12]

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming
to EN166 or OSHA's 29 CFR 1910.133.[10]

Skin Protection: Wear appropriate protective gloves (e.qg., nitrile rubber) and clothing to
prevent skin exposure.[10]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[10]

Storage
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Store in a tightly closed container in a dry, cool, and well-ventilated place. Protect from light and
keep away from incompatible materials such as strong oxidizing agents.[8][10]

Prepiration

Assess Hazards
(Review SDS)

Don PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Chemical Fume Hood)

Handling
A

Weigh Solid Chemical

Transfer to Reaction Vessel

Perform Experiment

Cleanup & Disposal

Decontaminate Equipment

:

Dispose of Waste in
Approved Container

:

Remove PPE

:

Wash Hands Thoroughly

!
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Standard Laboratory Handling Workflow

First Aid Measures

+ Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[10]

+ Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of soap
and water for at least 15 minutes. Get medical attention if irritation persists.[10]

+ Eye Contact: Rinse immediately and cautiously with plenty of water for several minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye
irritation persists, get medical advice.[10]

¢ Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Call a physician or poison control center immediately.[10]

Exposure Occurs

> 2

Immediate Action

A4 \4 \ 4

Remove Contaminated Clothing Rinse with Water (15 min) Rinse Mouth with Water
Wash with Soap & Water (15 min) Remove Contact Lenses Do NOT Induce Vomiting

\ 4

Move to Fresh Air

Seek Medical Attention
if Symptoms Persist or are Severe

Click to download full resolution via product page
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First Aid Response Workflow

Fire and Reactivity Hazards

o Flammability: The compound is combustible but not highly flammable. Flash point data is not
applicable for the solid form.

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or
alcohol-resistant foam.[11]

e Hazardous Combustion Products: Fire may produce toxic and irritating fumes, including
carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen
bromide.[10][11]

o Chemical Stability: Stable under recommended storage conditions.[10]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[10][11] Amines are chemical bases and can react exothermically with acids.[13]
Phenols can react as weak organic acids and are incompatible with strong reducing agents
and bases.[13]
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Reactivity Profile and Incompatibilities

Ecotoxicological Information

Specific ecotoxicity data for 5-Amino-2-bromophenol is limited. However, related brominated
and phenolic compounds are often harmful or toxic to aquatic life.[10]

e Aquatic Toxicity: May be harmful to aquatic organisms and could cause long-term adverse
effects in the aquatic environment.[10] One safety data sheet for a related isomer notes it is
"Very toxic to aquatic life with long lasting effects."

» Persistence and Degradability: No specific data is available.[10]

o General Advice: Do not empty into drains or allow the material to be released into the
environment.[10][14]

Conclusion

5-Amino-2-bromophenol and its isomers, particularly 2-Amino-5-bromophenol, are hazardous
chemicals that must be handled with care. The primary risks include acute toxicity upon
ingestion or inhalation, as well as significant irritation to the skin, eyes, and respiratory system.
Researchers, scientists, and drug development professionals must adhere to strict safety
protocols, including the use of appropriate engineering controls and personal protective
equipment, to minimize exposure. Proper storage and disposal are essential to ensure
laboratory safety and environmental protection. Always consult the most current Safety Data
Sheet for the specific compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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